Ethyl 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(3,4-dimethyl-5-nitrophenyl)sulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C16H22N2O6S/c1-4-24-16(19)13-5-7-17(8-6-13)25(22,23)14-9-11(2)12(3)15(10-14)18(20)21/h9-10,13H,4-8H2,1-3H3
• InChI Key: NQWHIBNXBDQROC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=CC(=C(C(=C2)C)C)[N+](=O)[O-]
• Molecular Formula: C16H22N2O6S
• Molecular Weight: 370.4 g/mol

Description

This compound belongs to the class of organic compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The specific structure of “Ethyl 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)piperidine-4-carboxylate” would include these elements, along with additional functional groups specified in the name.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Piperidine derivatives are present in many pharmaceuticals and can have a wide range of biological activities.

Future Directions

The future directions in the research and application of piperidine derivatives are likely to continue focusing on their synthesis and pharmacological applications. This includes the discovery and biological evaluation of potential drugs containing a piperidine moiety.